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Compound of Interest

Compound Name: Benzotrichloride

Cat. No.: B7770154

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzotrichloride (BTC), a chlorinated toluene derivative, is a pivotal chemical intermediate in
the synthesis of a wide array of commercially significant compounds. Its high reactivity,
stemming from the trichloromethyl group attached to the benzene ring, makes it a versatile
precursor in the production of dyes, pesticides, pharmaceuticals, and UV stabilizers. This
technical guide provides an in-depth overview of benzotrichloride, encompassing its chemical
and physical properties, detailed experimental protocols for its key reactions, and an
exploration of its metabolic and toxicological profiles.

CAS Number: 98-07-7[1]

IUPAC Name: (Trichloromethyl)benzene[1]

Chemical and Physical Properties

Benzotrichloride is a colorless to yellowish, oily liquid with a pungent odor. It is insoluble in
water but soluble in various organic solvents. The presence of the trichloromethyl group makes
it highly susceptible to hydrolysis.[2] The key physical and chemical properties of
benzotrichloride are summarized in the table below.
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Property Value References
Molecular Formula C7HsCls [1]
Molecular Weight 195.48 g/mol [1]
Appearance .Cok.)rless to yellowish oily 2]
liquid
Odor Pungent [2]
Density 1.3756 g/mL at 20 °C [1]
Melting Point -5°C [1]
Boiling Point 220.8 °C [1]
Solubility in water Reacts [1]

o . Soluble in alcohol, ether,
Solubility in organic solvents

benzene
Flash Point 108 °C
Refractive Index (n2°/D) 1.558

Key Reactions and Experimental Protocols

Benzotrichloride serves as a crucial starting material for the synthesis of several important
chemical intermediates. Detailed experimental protocols for its primary reactions are provided
below.

Synthesis of Benzoyl Chloride from Benzotrichloride

The reaction of benzotrichloride with benzoic acid is a common method for producing benzoyl
chloride, a widely used acylating agent.[3][4][5]

Reaction: CeHsCCl3 + CeHsCOOH - 2CeHsCOCI + HCI[3]
Experimental Protocol:

» Materials: Benzotrichloride (1680 kg), Benzoic acid (1000 kg), Zinc chloride (0.585 kg)[4]
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e Procedure:
o Charge a reaction kettle with 1000 kg of benzoic acid.[4]
o Add 0.585 kg of zinc chloride to the kettle.[4]
o Pump 1680 kg of crude benzotrichloride into the reactor.[4]
o Apply a vacuum to the hydrochloric acid absorption device (740-750 mmHQ).[4]
o Heat the mixture to 60°C with continuous stirring.[4]

o Gradually raise the temperature to 120°C and maintain for 4 hours, allowing the generated
hydrogen chloride gas to be removed.[4]

o The resulting crude benzoyl chloride is then purified by reduced pressure distillation.

o Purification:

[e]

Transfer the crude benzoyl chloride to a rectification still.[5]

o

Heat to 165°C under reduced pressure.[4]

[¢]

Control the top pressure of the rectification tower at 20 mmHg and the top temperature at
110°C.[4]

[¢]

Maintain a reflux ratio of 2:1 to obtain purified benzoyl chloride with a purity of over 99.5%.

[4][5]

Synthesis of Benzoic Acid from Benzotrichloride

The complete hydrolysis of benzotrichloride yields benzoic acid, a common food preservative
and precursor in many chemical syntheses.[6][7][8]

Reaction: CeHsCClIz + 2H20 —» CsHsCOOH + 3HCI

Experimental Protocol:
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o Materials: Commercial benzotrichloride (760 pounds), Calcium carbonate (in excess),
Water.[6]

e Procedure:

o

Prepare an aqueous suspension of calcium carbonate in a reaction vessel equipped with a
reflux condenser and an agitator.[6]

o Heat the suspension to approximately 80-90°C.[6][8]

o Slowly add 760 pounds of commercial benzotrichloride to the hot suspension in small
portions with continuous stirring.[6]

o After the addition is complete, distill off any volatile impurities using live steam.[6]

o The resulting calcium benzoate solution is then treated with an inorganic acid (e.qg.,
hydrochloric acid) to precipitate benzoic acid.[6]

 Purification:
o The precipitated benzoic acid is filtered and washed with water.
o Further purification can be achieved by recrystallization from water or sublimation.[6]

Signaling Pathways and Toxicological Profile

Benzotrichloride is classified as a probable human carcinogen, and its toxicity is an area of
significant research interest.[2][9][10][11]

Metabolic Pathway

The primary metabolic pathway of benzotrichloride involves its hydrolysis to benzoic acid.
This is then conjugated with glycine to form hippuric acid, which is subsequently excreted in the

urine.
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Caption: Metabolic pathway of Benzotrichloride.

Carcinogenicity and Potential Signhaling Pathway
Involvement

The carcinogenicity of benzotrichloride is not fully elucidated but is thought to be related to its
ability to cause DNA damage, potentially through its reactive intermediates formed during
hydrolysis. While a definitive signaling pathway has not been established, it is hypothesized to
involve the p53 tumor suppressor pathway, which is activated in response to genotoxic stress.
[12][13][14][15][16]
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Caption: Postulated signaling pathway in Benzotrichloride-induced carcinogenicity.
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Conclusion

Benzotrichloride is a chemical of significant industrial importance, serving as a key precursor
In numerous synthetic pathways. Its reactivity, while advantageous for chemical synthesis, also
contributes to its hazardous nature. A thorough understanding of its properties, reaction
protocols, and toxicological profile is essential for its safe and effective use in research and
industrial applications. This guide provides a foundational resource for professionals working
with this versatile yet challenging compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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